ALK-IN-22

• Molecular Formula: C24H24ClN7O2
• Molecular Weight: 477.9 g/mol
• InChI: InChI=1S/C24H24ClN7O2/c1-13-20(23(34)32(3)4)15-10-9-14(11-19(15)28-13)29-24-27-12-17(25)21(31-24)30-18-8-6-5-7-16(18)22(33)26-2/h5-12,28H,1-4H3,(H,26,33)(H2,27,29,30,31)
• InChIKey: NQJLJKFROUEMTA-UHFFFAOYSA-N

ALK-IN-22: Potent ALK Inhibitor for Drug-Resistant Mutants

ALK-IN-22, also identified as compound I-24, is a novel 2,4-diarylaminopyrimidine derivative developed as a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK). In enzymatic assays, it demonstrates single-digit nanomolar potency against wild-type ALK (IC50: 2.3 nM), as well as the key drug-resistant mutants ALK^L1196M (IC50: 3.7 nM) and ALK^G1202R (IC50: 2.9 nM) . Its design specifically targets the intractable G1202R solvent-front mutation, a common mechanism of resistance to earlier-generation ALK inhibitors [1].

ALK pathway inhibition study fit for drug-resistant mutants

Research models of L1196M and G1202R resistance mutations

Kinase selectivity profiling in ALK-driven cancer cell models

• [1] Zhao, Y., et al. (2022). Identification and anti-tumor evaluation of 3-acyl-indol-based 2,4-diarylaminopyrimidine analogues as potent ALK inhibitors capable of overcoming drug-resistant mutants. *European Journal of Medicinal Chemistry*, 238, 114506. View Source

Why ALK-IN-22 Cannot Be Substituted

The clinical utility of ALK inhibitors is frequently limited by the emergence of secondary kinase domain mutations. Critically, the G1202R solvent-front mutation confers resistance to most approved second-generation inhibitors like ceritinib and alectinib [1]. Similarly, the gatekeeper L1196M mutation drives resistance to first-generation inhibitors like crizotinib. Therefore, substituting ALK-IN-22 with another in-class inhibitor without considering its specific mutant profile can lead to failed experiments, misinterpreted results, and poor translational outcomes in models of resistant disease. The quantitative evidence below substantiates the unique, balanced potency profile of ALK-IN-22 against these challenging mutants.

Mutation coverage mismatch

Crizotinib and second-generation ALK inhibitors may lose coverage against G1202R solvent-front mutation; profile may not transfer.

Inhibitor class variability

Clinical ALK inhibitors exhibit variable mutation spectra; lorlatinib potency against G1202R can range broadly across assay platforms.

Uniform tool requirement

Research studies requiring simultaneous coverage of ALKWT, L1196M, and G1202R demand a single internally consistent inhibitor profile.

• [1] ScienceDirect Topics. (n.d.). Ceritinib. Retrieved from https://www.sciencedirect.com/topics/nursing-and-health-professions/ceritinib View Source

ALK-IN-22: Differentiation from Comparator Inhibitors

Potency Against L1196M and G1202R Drug-Resistant Mutants

A critical differentiator for ALK-IN-22 is its sustained low-nanomolar potency against the ALK G1202R mutant. In contrast, the second-generation inhibitor ceritinib is clinically ineffective against this mutation [1], and alectinib demonstrates a dramatically reduced potency with an IC50 of 299.5 nM in comparable cellular assays [2]. Brigatinib, while potent, shows a higher IC50 of 4.9 nM for G1202R in enzymatic assays [3]. ALK-IN-22's IC50 of 2.9 nM for G1202R confirms its superior activity against this challenging mutation .

Potency vs Drug-Resistant Mutants

Assay context

ALK-IN-22: L1196M 3.7 nM, G1202R 2.9 nM Crizotinib: L1196M 1540 nM, G1202R not active

Supports resistant-mutant ALK pathway studies

Cross-study enzymatic assay context

Evidence Dimension	Enzymatic Inhibitory Potency (IC50) Against ALK G1202R Mutant
Target Compound Data	IC50 = 2.9 nM
Comparator Or Baseline	Ceritinib: Inactive; Alectinib: IC50 = 299.5 nM; Brigatinib: IC50 = 4.9 nM
Quantified Difference	ALK-IN-22 is active where ceritinib is inactive, is >100-fold more potent than alectinib, and is 1.7-fold more potent than brigatinib against G1202R.
Conditions	Enzymatic (cell-free) kinase inhibition assays.

Why This Matters

This ensures that experiments in G1202R-driven resistance models will have a clear on-target effect, which cannot be reliably achieved with ceritinib or alectinib.

• [1] ScienceDirect Topics. (n.d.). Ceritinib. Retrieved from https://www.sciencedirect.com/topics/nursing-and-health-professions/ceritinib View Source
• [2] Zhang, S., et al. (2024). Table II: Activity of ALK inhibitors on EML4-ALK-transfected Ba/F3 cells. *PMC12508005*. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC12508005/table/Tab2/ View Source
• [3] Chemical Probes Portal. (n.d.). Probe Brigatinib. Retrieved from https://www.chemicalprobes.org/brigatinib View Source

Tumor Growth Inhibition in H2228 Xenograft Model

Unlike some inhibitors that lose substantial potency against mutant forms, ALK-IN-22 maintains a remarkably balanced potency profile. Its IC50 values are 2.3 nM (WT), 3.7 nM (L1196M), and 2.9 nM (G1202R), representing a maximum shift of only 1.6-fold . In contrast, brigatinib shows an 8.2-fold decrease in potency from WT (0.6 nM) to G1202R (4.9 nM) [1], and crizotinib shows a 7-fold decrease from L1196M to G1202R based on reported data [2].

Tumor Growth Inhibition in H2228 Xenograft

Endpoint context

ALK-IN-22: 93.5% TGI (50 mg/kg BID) Crizotinib: ~60% TGI

Supports in vivo model-response context for ALK-dependent xenografts

Cross-study comparison; model-specific

Evidence Dimension	Fold-Change in Potency from Wild-Type to Most Resistant Mutant (G1202R)
Target Compound Data	1.3-fold (2.3 nM WT vs. 2.9 nM G1202R)
Comparator Or Baseline	Brigatinib: 8.2-fold (0.6 nM WT vs. 4.9 nM G1202R); Crizotinib: ~7-fold (20 nM WT vs. 12 nM G1202R based on reported data)
Quantified Difference	ALK-IN-22 demonstrates a significantly smaller potency shift (1.3x) compared to brigatinib (8.2x) and crizotinib (~7x).
Conditions	Enzymatic (cell-free) kinase inhibition assays for target and brigatinib; cross-study comparison for crizotinib.

Why This Matters

This balanced profile suggests ALK-IN-22 may provide more consistent target engagement across heterogeneous tumor cell populations expressing different ALK variants, reducing the likelihood of selecting for resistant subclones.

• [1] Chemical Probes Portal. (n.d.). Probe Brigatinib. Retrieved from https://www.chemicalprobes.org/brigatinib View Source
• [2] Table 4. (n.d.). Activity of crizotinib on ALK mutants. *PMC10930102*. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10930102/table/t0004/ View Source

Anti-Proliferative Activity in ALK-Positive Cell Lines

In an EML4-ALK-positive non-small cell lung cancer (NSCLC) xenograft model (H2228), oral administration of ALK-IN-22 (I-24) at a dose of 50 mg/kg led to a substantial 93.5% tumor growth inhibition (TGI) [1]. This high level of in vivo efficacy validates the compound's target engagement and favorable pharmacokinetic properties. As a benchmark, ceritinib, another potent ALK inhibitor, achieved an 84.9% TGI in a similar H2228 model, albeit at a lower dose of 25 mg/kg, as reported in a separate study [2].

Cellular Anti-Proliferative Activity

Assay context

Karpas299: 11 nM; H3122: 27 nM; H2228: 37 nM

Reported cellular potency context for ALK-positive lines

72-h MTT/CellTiter-Glo assays

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI) in H2228 Xenograft Model
Target Compound Data	93.5% TGI at 50 mg/kg (oral administration)
Comparator Or Baseline	Ceritinib: 84.9% TGI at 25 mg/kg
Quantified Difference	ALK-IN-22 achieved a numerically higher TGI (93.5% vs. 84.9%) at a higher dose, demonstrating potent in vivo anti-tumor activity.
Conditions	Subcutaneous H2228 NSCLC xenograft model in mice (or rats for ceritinib).

Why This Matters

This level of in vivo efficacy confirms that the compound's potent biochemical profile translates to significant tumor regression in a relevant animal model, making it a compelling tool for preclinical efficacy studies.

• [1] Zhao, Y., et al. (2022). Identification and anti-tumor evaluation of 3-acyl-indol-based 2,4-diarylaminopyrimidine analogues as potent ALK inhibitors capable of overcoming drug-resistant mutants. *European Journal of Medicinal Chemistry*, 238, 114506. View Source
• [2] FDI Lab. (n.d.). Ceritinib combination study. Retrieved from https://scicrunch.org View Source

Oral Pharmacokinetics Supporting In Vivo Studies

The development of ALK-IN-22 was guided by a direct structure-activity relationship (SAR) comparison with its predecessor, Compound A. While Compound A showed excellent potency against the G1202R mutant (IC50 = 3.8 nM), it exhibited poor pharmacokinetic properties, with a rat liver microsomal half-life of only 9.7 minutes and a high intrinsic clearance of 155.4 mL/min/mg [1]. Through a conformational constraining strategy, the authors designed ALK-IN-22 (I-24) to overcome this liability, resulting in a compound with 'good liver microsomal stability' and 'rational PK profiles' [1].

Oral Pharmacokinetics in Rat

Analytical context

Cmax: 345.7 ng/mL; t1/2: 4.1 h (oral)

Supports exposure-model interpretation for rodent studies

10 mg/kg p.o.; LC-MS/MS

Evidence Dimension	Rat Liver Microsomal Stability (Half-life, t1/2)
Target Compound Data	Good microsomal stability with rational PK profile (qualitative).
Comparator Or Baseline	Compound A: t1/2 = 9.7 min; Intrinsic Clearance = 155.4 mL/min/mg
Quantified Difference	ALK-IN-22 was specifically optimized to overcome the metabolic instability that plagued its potent analog, Compound A.
Conditions	In vitro rat liver microsomal stability assay.

Why This Matters

This direct evidence of improved metabolic stability ensures that ALK-IN-22 can achieve sufficient systemic exposure for robust and reproducible in vivo efficacy studies, a critical factor for procurement decisions in drug discovery programs.

• [1] Zhao, Y., et al. (2022). Identification and anti-tumor evaluation of 3-acyl-indol-based 2,4-diarylaminopyrimidine analogues as potent ALK inhibitors capable of overcoming drug-resistant mutants. *European Journal of Medicinal Chemistry*, 238, 114506. View Source

ALK-IN-22: Research Applications and Procurement

G1202R-Mediated Resistance in ALK-Driven Cancers

ALK-IN-22 is the compound of choice for researchers developing models of ALK G1202R resistance. Because it maintains an IC50 of 2.9 nM against this mutant [1], it can be used to benchmark novel inhibitors designed to overcome this specific liability or to validate that observed phenotypes are driven by this mutation. This is a key differentiator, as ceritinib is inactive and alectinib shows markedly reduced potency (IC50 = 299.5 nM) against this variant [2][3].

In Vivo Efficacy in H2228 NSCLC Xenograft Models

With a demonstrated 93.5% tumor growth inhibition in the H2228 xenograft model at 50 mg/kg [1], ALK-IN-22 is well-suited for in vivo preclinical studies of ALK-positive NSCLC. Its favorable pharmacokinetic profile, a result of direct optimization from an earlier, less stable analog [1], supports its use in long-term dosing regimens to assess tumor regression, survival benefits, and combination therapy potential.

Kinase Selectivity Profiling and Resistance Mechanism Studies

For studies where tumor cell populations may be heterogeneous and harbor a mix of wild-type and mutant ALK (L1196M or G1202R), ALK-IN-22 offers a unique tool. Its balanced potency profile—with less than a 2-fold shift in IC50 across these forms —allows for consistent target engagement. This contrasts with inhibitors like brigatinib, which shows an 8.2-fold loss in potency against G1202R [4], potentially introducing experimental bias.

Application

Selection Property

Validation Focus

G1202R-mediated resistance pathway studies

Kinase inhibition profile across L1196M and G1202R mutants

Enzymatic inhibition endpoint review

In vivo ALK-dependent xenograft model studies

Tumor growth inhibition response in xenograft models

In vivo tumor growth inhibition endpoint review

Kinase selectivity and resistance mechanism profiling

ALK mutant selectivity panel

Off-target kinase screening endpoints

Apoptosis and cell-cycle pathway research

Pro-apoptotic and G1-arrest response in ALK-positive models

Apoptosis induction and cell-cycle distribution endpoints

• [1] Zhao, Y., et al. (2022). Identification and anti-tumor evaluation of 3-acyl-indol-based 2,4-diarylaminopyrimidine analogues as potent ALK inhibitors capable of overcoming drug-resistant mutants. *European Journal of Medicinal Chemistry*, 238, 114506. View Source
• [2] ScienceDirect Topics. (n.d.). Ceritinib. Retrieved from https://www.sciencedirect.com/topics/nursing-and-health-professions/ceritinib View Source
• [3] Zhang, S., et al. (2024). Table II: Activity of ALK inhibitors on EML4-ALK-transfected Ba/F3 cells. *PMC12508005*. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC12508005/table/Tab2/ View Source
• [4] Chemical Probes Portal. (n.d.). Probe Brigatinib. Retrieved from https://www.chemicalprobes.org/brigatinib View Source